2-(3-Chloro-4-cyano-2-methylphenyl)acetic acid

• Molecular Formula: C10H8ClNO2
• Molecular Weight: 209.63 g/mol
• IUPAC Name: 2-(3-chloro-4-cyano-2-methylphenyl)acetic acid
• InChI: InChI=1S/C10H8ClNO2/c1-6-7(4-9(13)14)2-3-8(5-12)10(6)11/h2-3H,4H2,1H3,(H,13,14)
• InChI Key: UCXKKUYJHJALKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)C#N)CC(=O)O

Description

2-(3-Chloro-4-cyano-2-methylphenyl)acetic acid is a useful research compound. Its molecular formula is C10H8ClNO2 and its molecular weight is 209.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To compound 1F (2.3 g, 7.4 mmol) in 20 mL of MeOH was added 1N NaOH solution (30 mL, 30 mmol), and stirred at RT for 5 hr. It was concentracted, EtOAc was added, then acidified with conc. HCl. The biphase solution was heated at 60° C. for 2 hr, and cooled to RT. The organic layer was separated, dried over Na2SO4, filtered and concentrated to give the title compound (1.44 g). MS (ES) m/z 164 [M-CO2H]−.